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Compound of Interest

Compound Name:
Ethyl 4-benzylmorpholine-3-

carboxylate

Cat. No.: B164935 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information on Ethyl 4-
Benzylmorpholine-3-carboxylate. Extensive searches of scientific literature and patent

databases did not yield in-depth studies on its biological activity, mechanism of action, or

detailed experimental protocols. The information is primarily sourced from chemical suppliers

and databases.

Introduction
Ethyl 4-Benzylmorpholine-3-carboxylate, identified by CAS number 1219383-86-4, is a

heterocyclic organic compound. Its structure features a morpholine ring N-substituted with a

benzyl group and a carboxylate group at the 3-position. While its specific biological functions

and potential therapeutic applications are not extensively documented in publicly available

research, its structural motifs are present in various biologically active molecules. This guide

provides a summary of its known physicochemical properties.

Physicochemical Properties
The following table summarizes the key physicochemical properties of Ethyl 4-
Benzylmorpholine-3-carboxylate. This information is compiled from various chemical supplier

databases.
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Property Value Source

CAS Number 1219383-86-4 N/A

Molecular Formula C₁₄H₁₉NO₃ [1][2]

Molecular Weight 249.31 g/mol N/A

Appearance Colorless to yellow liquid [1]

Purity ≥95% [3]

Synthesis
Detailed, peer-reviewed synthetic protocols specifically for Ethyl 4-Benzylmorpholine-3-
carboxylate are not readily available in the scientific literature. However, general methods for

the synthesis of N-substituted morpholine esters are known and likely applicable. A plausible

synthetic route could involve the N-benzylation of a morpholine-3-carboxylate precursor.

To illustrate a potential synthetic logic, the following workflow is provided. Note: This is a

generalized representation and has not been experimentally validated for this specific

compound.
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Generalized Synthetic Workflow

Morpholine-3-carboxylic acid ethyl ester

N-Alkylation Reaction

Benzyl halide (e.g., Benzyl bromide) Base (e.g., K₂CO₃, Et₃N) Solvent (e.g., Acetonitrile, DMF)

Ethyl 4-Benzylmorpholine-3-carboxylate

Purification (e.g., Chromatography)

Final Product

Click to download full resolution via product page

Caption: A potential synthetic pathway for Ethyl 4-Benzylmorpholine-3-carboxylate.

Biological Activity and Mechanism of Action
As of the latest review of scientific literature, there are no published studies detailing the

biological activity, mechanism of action, or signaling pathway involvement of Ethyl 4-
Benzylmorpholine-3-carboxylate. The core morpholine structure is a common scaffold in

medicinal chemistry, and derivatives have shown a wide range of biological activities. However,

without specific experimental data, any potential activity of this compound remains speculative.

Experimental Protocols
No specific experimental protocols involving Ethyl 4-Benzylmorpholine-3-carboxylate have

been found in the public domain. For researchers interested in investigating this compound,

standard assays relevant to their hypothesis would need to be developed and optimized.
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Conclusion
Ethyl 4-Benzylmorpholine-3-carboxylate is a commercially available compound with defined

physicochemical properties. However, a significant gap exists in the scientific literature

regarding its synthesis, biological properties, and potential applications in drug discovery and

development. This presents an opportunity for novel research to explore the bioactivity of this

molecule. Researchers are encouraged to report their findings to contribute to the collective

understanding of this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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